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Compound of Interest

Compound Name: Fmoc-Phe(4-tBu)-OH

Cat. No.: B557282 Get Quote

Physicochemical Data for Fmoc-Phe(4-tBu)-OH
For ease of reference and comparison, the fundamental physicochemical properties of Fmoc-
Phe(4-tBu)-OH are summarized in the table below. This data is essential for accurate reagent

measurement, reaction stoichiometry, and analytical characterization.

Identifier Value

CAS Number 213383-02-9[1][2][3]

Molecular Weight 443.56 g/mol [1][4]

Molecular Formula C₂₈H₂₉NO₄[1][2][3][4]

Fmoc-Phe(4-tBu)-OH, also known as Fmoc-4-tert-butyl-L-phenylalanine, is an amino acid

derivative widely used in peptide synthesis.[1][2] The fluorenylmethoxycarbonyl (Fmoc) group

serves as a protecting group for the amino functionality, which is a key aspect of its utility in

solid-phase peptide synthesis.[2][4] The tert-butyl group on the phenylalanine side chain

enhances the solubility and stability of the molecule.[1][4] Note that the corresponding D-form,

Fmoc-D-Phe(4-tBu)-OH, has a different CAS number: 252049-14-2.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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